2-(dimethylamino)ethyl 3-[(5Z)-5-(2-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate 2-(dimethylamino)ethyl 3-[(5Z)-5-(2-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC15699893
InChI: InChI=1S/C18H22N2O4S2/c1-19(2)10-11-24-16(21)8-9-20-17(22)15(26-18(20)25)12-13-6-4-5-7-14(13)23-3/h4-7,12H,8-11H2,1-3H3/b15-12-
SMILES:
Molecular Formula: C18H22N2O4S2
Molecular Weight: 394.5 g/mol

2-(dimethylamino)ethyl 3-[(5Z)-5-(2-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate

CAS No.:

Cat. No.: VC15699893

Molecular Formula: C18H22N2O4S2

Molecular Weight: 394.5 g/mol

* For research use only. Not for human or veterinary use.

2-(dimethylamino)ethyl 3-[(5Z)-5-(2-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate -

Specification

Molecular Formula C18H22N2O4S2
Molecular Weight 394.5 g/mol
IUPAC Name 2-(dimethylamino)ethyl 3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
Standard InChI InChI=1S/C18H22N2O4S2/c1-19(2)10-11-24-16(21)8-9-20-17(22)15(26-18(20)25)12-13-6-4-5-7-14(13)23-3/h4-7,12H,8-11H2,1-3H3/b15-12-
Standard InChI Key LQYDIXBLSXXIQT-QINSGFPZSA-N
Isomeric SMILES CN(C)CCOC(=O)CCN1C(=O)/C(=C/C2=CC=CC=C2OC)/SC1=S
Canonical SMILES CN(C)CCOC(=O)CCN1C(=O)C(=CC2=CC=CC=C2OC)SC1=S

Introduction

2-(Dimethylamino)ethyl 3-[(5Z)-5-(2-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoate is a complex organic compound featuring a thiazolidinone core structure. This compound integrates a dimethylaminoethyl group with a thiazolidinone moiety that includes a methoxybenzylidene substituent, contributing to its potential biological activity and therapeutic applications.

Biological Activities

This compound is of interest for its potential biological activities, including:

  • Antimicrobial Properties: Compounds with similar thiazolidinone structures have shown antimicrobial effects.

  • Anti-cancer Properties: Thiazolidinones are known to interact with enzymes and receptors, potentially inhibiting their activity and leading to apoptosis in cancer cells.

Research Applications

  • Chemistry: It serves as a building block for synthesizing more complex molecules.

  • Biology and Medicine: Its potential biological activity makes it a candidate for pharmacological and toxicological studies.

  • Industry: It may be used in developing new materials with specific properties.

Mechanism of Action

The mechanism involves interaction with specific molecular targets. The thiazolidinone ring interacts with enzymes and receptors, potentially inhibiting or modulating their activity. The exact pathways depend on the biological context and interacting molecules.

Comparison with Similar Compounds

Compound NameStructural FeaturesUnique Aspects
2-(Dimethylamino)ethyl 3-[(5Z)-5-(2-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoateThiazolidinone core with methoxybenzylidene substituentPotential biological activity
5-(4-Methoxybenzylidene)thiazolidine-2,4-dioneLacks dimethylaminoethyl groupKnown for strong anticancer properties
N-(4-Methoxyphenyl)acetamideSimple aromatic substitution; no thiazolidinone structureLess complex; lower biological activity

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